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Compound of Interest

Compound Name: FM-381

Cat. No.: B607483 Get Quote

FM-381 requires careful handling and disposal due to its hazardous nature. As a substance

harmful if swallowed and very toxic to aquatic life with long-lasting effects, it is imperative that

researchers, scientists, and drug development professionals adhere to strict disposal protocols

to ensure personal safety and environmental protection.[1] This guide provides essential

information for the proper disposal of FM-381.

Hazard and Disposal Summary
All quantitative data and key disposal information for FM-381 are summarized in the table

below for easy reference. This information is derived from the Safety Data Sheet (SDS).
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Parameter Value/Instruction Source

Product Name FM-381 DC Chemicals

CAS No. 2226521-65-7 DC Chemicals

Primary Hazards

Acute toxicity, Oral (Category

4). Acute aquatic toxicity

(Category 1). Chronic aquatic

toxicity (Category 1).

DC Chemicals[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

DC Chemicals[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

DC Chemicals[1]

Environmental Precautions
Avoid release to the

environment. Collect spillage.
DC Chemicals[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
DC Chemicals[1]

Experimental Protocols
Currently, there are no publicly available, specific experimental protocols for the chemical

degradation or neutralization of FM-381 for disposal purposes. The recommended procedure is

to treat it as hazardous chemical waste and dispose of it through a licensed professional waste

disposal service.[2] Do not attempt to treat the waste in the laboratory without validated

procedures and appropriate safety measures.

Standard Operating Procedure for Disposal
The following step-by-step guidance outlines the proper disposal procedure for FM-381 waste.

1. Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including safety glasses, gloves, and a lab coat, when

handling FM-381 waste.

2. Waste Segregation:

Do not mix FM-381 waste with other waste streams.[3]

Keep FM-381 waste separate from incompatible materials such as strong acids, strong

alkalis, and strong oxidizing or reducing agents to prevent hazardous reactions.[1]

3. Waste Collection and Labeling:

Collect FM-381 waste in a designated, leak-proof, and chemically compatible container.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the full chemical

name "FM-381" and the associated hazards (e.g., "Toxic," "Hazardous to the Aquatic

Environment").

4. Storage:

Store the waste container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated.[1]

Keep the container tightly sealed when not in use.[1]

5. Disposal Request:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[2][4]

Follow your institution's specific procedures for requesting a waste pickup.

6. Accidental Spills:

In the event of a spill, prevent the material from entering drains or waterways.[3]

Absorb the spill with an inert, non-combustible absorbent material.
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Collect the absorbed material and any contaminated soil or surfaces into a sealed container

for hazardous waste disposal.

Clean the spill area thoroughly.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of FM-381.
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Caption: Logical workflow for the proper disposal of FM-381.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.merckmillipore.com/Web-AT-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=EMD_BIO-492041&DocumentType=MSD&DocumentId=492041_SDS_SG_EN.PDF&DocumentUID=354802524&Language=EN&Country=SG&Origin=null
https://www.wm.com/us/en/business/hazardous-waste
https://www.benchchem.com/product/b607483#fm-381-proper-disposal-procedures
https://www.benchchem.com/product/b607483#fm-381-proper-disposal-procedures
https://www.benchchem.com/product/b607483#fm-381-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607483?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

